Cas no 62555-47-9 (1-Propanaminium, 3-ethoxy-2-fluoro-N,N,N-trimethyl-3-oxo-, iodide)
62555-47-9 structure
Product Name:1-Propanaminium, 3-ethoxy-2-fluoro-N,N,N-trimethyl-3-oxo-, iodide
CAS No:62555-47-9
MF:C8H17FINO2
MW:305.128958463669
CID:440381
PubChem ID:71385243
Update Time:2025-04-19
1-Propanaminium, 3-ethoxy-2-fluoro-N,N,N-trimethyl-3-oxo-, iodide Chemical and Physical Properties
Names and Identifiers
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- 1-Propanaminium, 3-ethoxy-2-fluoro-N,N,N-trimethyl-3-oxo-, iodide
- (3-ethoxy-2-fluoro-3-oxopropyl)-trimethylazanium,iodide
- 3-Ethoxy-2-fluoro-N,N,N-trimethyl-3-oxopropan-1-aminium iodide
- 62555-47-9
- DTXSID70807482
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- Inchi: 1S/C8H17FNO2.HI/c1-5-12-8(11)7(9)6-10(2,3)4;/h7H,5-6H2,1-4H3;1H/q+1;/p-1
- InChI Key: KIASMQJTMNCFEC-UHFFFAOYSA-M
- SMILES: [I-].FC(C(=O)OCC)C[N+](C)(C)C
Computed Properties
- Exact Mass: 287.8953
- Monoisotopic Mass: 305.02880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 154
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1-Propanaminium, 3-ethoxy-2-fluoro-N,N,N-trimethyl-3-oxo-, iodide Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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